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Compound of Interest

Compound Name: Allyl Heptanoate

Cat. No.: B090113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl heptanoate is a volatile ester recognized for its characteristic fruity aroma, reminiscent of

pineapple and banana.[1] This colorless to pale yellow liquid is utilized as a flavoring agent in

the food industry and as a fragrance component in cosmetics and perfumery.[2][3] In the

pharmaceutical industry, it can be used as an excipient to impart a more palatable taste or

scent to formulations.[2] This technical guide provides a comprehensive overview of allyl
heptanoate, including its various synonyms, chemical and physical properties, detailed

experimental protocols for its synthesis and analysis, and its metabolic fate.

Synonyms and Alternative Chemical Names
Allyl heptanoate is known by a variety of names in scientific literature and commercial

contexts. A comprehensive list of these synonyms and identifiers is provided below to aid in

literature searches and material sourcing.
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Identifier Type Identifier

IUPAC Name prop-2-enyl heptanoate

CAS Number 142-19-8[4]

EC Number 205-527-1

FEMA Number 2031

Molecular Formula C10H18O2

InChI Key SJWKGDGUQTWDRV-UHFFFAOYSA-N

Synonyms

Allyl enanthate, Allyl heptoate, Allyl heptylate, 2-

Propenyl heptanoate, Heptanoic acid, 2-

propenyl ester, Heptanoic acid, allyl ester, Allyl

n-heptanoate

Quantitative Data
A summary of the key physical and chemical properties of allyl heptanoate is presented in the

table below for easy reference and comparison.

Property Value

Molecular Weight 170.25 g/mol

Appearance Colorless to pale yellow liquid

Odor Fruity, pineapple-like

Melting Point -66 °C

Boiling Point 210 °C

Density 0.885 g/mL at 25 °C

Refractive Index n20/D 1.428

Solubility Soluble in Methanol
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Experimental Protocols
Synthesis of Allyl Heptanoate via Fischer Esterification
The most common method for synthesizing allyl heptanoate is the Fischer esterification of

heptanoic acid with allyl alcohol, using a strong acid catalyst such as sulfuric acid.

Materials:

Heptanoic acid

Allyl alcohol

Concentrated sulfuric acid (H₂SO₄)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:
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To a 250 mL round-bottom flask, add heptanoic acid (1.0 mol), allyl alcohol (1.2 mol, as the

limiting reagent), and a suitable solvent such as toluene (100 mL).

While stirring, slowly add concentrated sulfuric acid (0.05 mol) as the catalyst.

Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask.

Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to

collect in the Dean-Stark trap, thereby driving the equilibrium towards the formation of the

ester.

Continue the reflux until the theoretical amount of water (1.0 mol) has been collected, or until

no more water is observed to be forming. This typically takes several hours.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with:

100 mL of water to remove the excess allyl alcohol.

100 mL of saturated sodium bicarbonate solution to neutralize the acidic catalyst and any

unreacted heptanoic acid (Caution: CO₂ evolution).

100 mL of brine to remove any remaining water-soluble impurities.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the

toluene.

The crude allyl heptanoate can be further purified by vacuum distillation to obtain a high-

purity product.

Analysis of Allyl Heptanoate by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile compounds

like allyl heptanoate in complex mixtures such as fragrance oils or food extracts.
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Instrumentation and Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms, HP-5ms)

Helium (carrier gas)

Allyl heptanoate standard

Solvent for sample dilution (e.g., dichloromethane or ethyl acetate)

Microsyringe

GC-MS Parameters (Example):

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 split ratio)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 5 °C/min to 240 °C

Final hold: 5 minutes at 240 °C

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: m/z 40-400
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Procedure:

Standard Preparation: Prepare a series of standard solutions of allyl heptanoate in the

chosen solvent at known concentrations to create a calibration curve.

Sample Preparation: Dilute the sample containing allyl heptanoate in the same solvent to a

concentration within the range of the calibration curve.

Injection: Inject the prepared standard solutions and the sample solution into the GC-MS

system.

Data Acquisition: Acquire the chromatograms and mass spectra for each run.

Identification: Identify the allyl heptanoate peak in the sample chromatogram by comparing

its retention time and mass spectrum with that of the authentic standard. The mass spectrum

of allyl heptanoate will show characteristic fragment ions.

Quantification: Create a calibration curve by plotting the peak area of the allyl heptanoate
standard against its concentration. Use this curve to determine the concentration of allyl
heptanoate in the sample.

Mandatory Visualizations
Experimental Workflow for Synthesis and Purification
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Synthesis and Purification Workflow of Allyl Heptanoate
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Caption: A flowchart illustrating the key stages in the synthesis and purification of allyl
heptanoate.

Metabolic Pathway of Allyl Heptanoate
Upon ingestion, allyl heptanoate is rapidly hydrolyzed to heptanoic acid and allyl alcohol. The

subsequent metabolism of allyl alcohol is of toxicological interest.
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Caption: The metabolic breakdown of allyl heptanoate into heptanoic acid and allyl alcohol,

followed by the oxidation of allyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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